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Compound of Interest

Compound Name: Hydroxy-PEG3-acid

Cat. No.: B1673969 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Hydroxy-PEG3-acid, ensuring the safety of laboratory personnel and

environmental protection. Given conflicting hazard classifications in available safety data

sheets, with some indicating aquatic toxicity, it is imperative to handle this compound as a

hazardous substance to ensure the highest degree of safety.[1]

Immediate Safety and Handling
Before handling Hydroxy-PEG3-acid, it is crucial to be familiar with the necessary safety

protocols. Always handle the product in a well-ventilated area, preferably within a chemical

fume hood.[2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.[2]

Eye Protection: Use safety goggles to protect against splashes.[2]

Lab Coat: A standard lab coat should be worn.

In case of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.
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Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, ensuring to lift

the eyelids.

Ingestion: Wash out the mouth with water and seek immediate medical attention. Do not

induce vomiting.

Inhalation: Move the individual to fresh air.

Step-by-Step Disposal Protocol
The disposal of Hydroxy-PEG3-acid and its contaminated materials must be managed as

special or hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular solid waste.

Waste Segregation:

Liquid Waste: Collect all solutions containing Hydroxy-PEG3-acid in a dedicated, leak-

proof container made of a compatible material. Do not mix with other chemical waste

streams unless compatibility has been verified.

Solid Waste: All materials contaminated with the compound, such as pipette tips, gloves,

and absorbent paper, must be collected in a separate, clearly labeled hazardous waste

container.

Container Labeling:

All waste containers must be sealed and clearly labeled with "Hazardous Waste" and the

full chemical name, "Hydroxy-PEG3-acid".

Storage:

Store sealed waste containers in a designated, well-ventilated satellite accumulation area

within the laboratory.

Keep containers away from incompatible materials such as oxidizing agents, heat, and

open flames.

Spill Management:
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In the event of a spill, prevent the material from entering drains or water courses.

Absorb the spill using an inert, non-combustible material like sand, diatomite, or a

universal binder.

Sweep up the absorbed material and place it into a tightly closed, labeled container for

hazardous waste disposal.

Decontaminate the spill surface, if necessary, by scrubbing with alcohol.

Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Ensure that all disposal activities comply with local, state, and federal regulations.

Chemical and Physical Properties
The following table summarizes key quantitative data for Hydroxy-PEG3-acid.

Property Value

Chemical Formula C₉H₁₈O₆

Molecular Weight 222.24 g/mol

Appearance Liquid

Storage Temperature Refrigerated

Incompatible Materials Oxidizing agents

Conditions to Avoid Heat, flames, and sparks

Disposal Workflow
The following diagram illustrates the proper workflow for the disposal of Hydroxy-PEG3-acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1673969?utm_src=pdf-body
https://www.benchchem.com/product/b1673969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydroxy-PEG3-acid Waste Generated

Liquid or Solid Waste?

Collect in dedicated, labeled
LIQUID hazardous waste container

  Liquid

Collect in dedicated, labeled
SOLID hazardous waste container

Solid  

Store sealed container in designated
satellite accumulation area

  

Contact EHS or Licensed
Waste Disposal Service

Dispose via Approved
Hazardous Waste Stream

Spill Occurs

Contain & absorb with
inert material

 Place in solid
waste container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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